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Compound of Interest

Compound Name:

3-Chloro-4-

(Methylsulfonyl)Thiophene-2-

Carbonyl Chloride

CAS No.: 175201-87-3

Cat. No.: B061478

Get Quote

Abstract: This technical guide provides a comprehensive overview of Benzene-1,3-disulfonyl

chloride, a key intermediate in pharmaceutical and chemical synthesis. The document details

its physicochemical characteristics, synthesis protocols, and significant applications, with a

focus on its role in the development of biologically active sulfonamides. This guide is intended

for researchers, scientists, and professionals in the field of drug development and organic

synthesis.

Note on the Molecular Formula: The initially specified molecular formula C6H4Cl2O3S2 does

not correspond to a common, stable chemical entity. This guide focuses on the closely related

and synthetically important compound, Benzene-1,3-disulfonyl chloride, with the molecular

formula C6H4Cl2O4S2. This compound is a plausible subject of interest for the intended

audience due to its established role in medicinal chemistry.
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Benzene-1,3-disulfonyl chloride, also known as m-benzenedisulfonyl chloride, is a reactive

organic compound widely used as a building block in organic synthesis.[1] Its utility stems from

the two sulfonyl chloride functional groups, which can readily react with nucleophiles,

particularly amines, to form stable sulfonamide linkages.[2] This reactivity makes it a valuable

precursor for the synthesis of a diverse range of molecules, including pharmaceutical

intermediates and biologically active compounds.[3]

Physicochemical Properties
The key physicochemical properties of Benzene-1,3-disulfonyl chloride are summarized in the

table below for easy reference.

Property Value Reference(s)

Molecular Formula C6H4Cl2O4S2 [4][5]

Molecular Weight 275.13 g/mol [4][5]

CAS Number 585-47-7 [4][5]

Appearance
White to light yellow/orange

crystalline powder
[4][5]

Melting Point 59-63 °C [4]

Boiling Point 145 °C at 1 mmHg [6]

Solubility

Soluble in toluene, DMSO,

methanol, and

dichloromethane. Reacts with

water.

[4][6][7]

Purity ≥98% (HPLC) [4]

Storage Conditions

Store at 4°C under an inert

atmosphere. Moisture and

heat sensitive.

[4]
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The following tables summarize the key spectral data for the characterization of Benzene-1,3-

disulfonyl chloride.

¹H NMR (CDCl₃)

Chemical Shift
(ppm)

Multiplicity Assignment Reference(s)

8.54 t H-2 [2]

8.32 dd H-4, H-6 [2]

7.89 t H-5 [2]

¹³C NMR

Detailed public spectral data for ¹³C NMR is not readily available. General aromatic signals

would be expected in the 120-150 ppm range.

FT-IR (Film)

Wavenumber (cm⁻¹) Assignment Reference(s)

~1380 S=O asymmetric stretching [8]

~1180 S=O symmetric stretching [8]

~880 S-Cl stretching [8]

~3100 Aromatic C-H stretching [8]

Mass Spectrometry

The mass spectrum would be expected to show the molecular ion peak and fragmentation

patterns consistent with the loss of chlorine and sulfonyl groups.
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Benzene-1,3-disulfonyl chloride is typically synthesized via the chlorosulfonation of benzene or

its derivatives. The following protocols provide detailed methodologies for its preparation.

Synthesis of Benzene-1,3-disulfonyl chloride from
Benzene
This protocol involves the direct sulfonation of benzene followed by chlorination.

Reaction Scheme:

Benzene

Benzene-1,3-disulfonic acid

Sulfonation

Fuming H₂SO₄ (20% SO₃) Benzene-1,3-disulfonyl chloride

Chlorination

PCl₅ or SOCl₂

Click to download full resolution via product page

Synthesis of Benzene-1,3-disulfonyl chloride.

Experimental Protocol:

Sulfonation: To a stirred mixture of fuming sulfuric acid (containing 20% SO₃) at 0 °C, slowly

add benzene. After the addition is complete, the mixture is heated to 80-90 °C and

maintained for 4-6 hours.[9]

Conversion to Sodium Salt: The reaction mixture is then cooled and carefully poured onto

crushed ice. This is followed by neutralization with sodium carbonate to precipitate the

sodium salt of benzene-1,3-disulfonic acid. The resulting salt is filtered and dried.[9]

Chlorination: The dried sodium salt is then mixed with a chlorinating agent such as

phosphorus pentachloride (PCl₅) or thionyl chloride (SOCl₂) and gently heated. The reaction

is exothermic and should be carefully controlled. After the initial reaction subsides, the

mixture is heated at 100 °C for 1-2 hours.[9]
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Isolation and Purification: The product, Benzene-1,3-disulfonyl chloride, is isolated by

pouring the reaction mixture onto crushed ice. The resulting solid is collected by filtration and

washed with cold water. The crude product can be further purified by recrystallization from a

suitable solvent like hexane.[9]

Applications in Drug Development
Benzene-1,3-disulfonyl chloride is a pivotal intermediate in the synthesis of various

sulfonamide-based therapeutic agents.[1] The sulfonamide moiety is a key pharmacophore

found in a wide range of drugs with diverse biological activities.

Synthesis of Biologically Active Sulfonamides
The reaction of Benzene-1,3-disulfonyl chloride with primary or secondary amines is a standard

method for the synthesis of disulfonamides.

General Reaction Scheme:

Benzene-1,3-disulfonyl chloride

Benzene-1,3-disulfonamide derivativeR-NH₂ (Amine)

Base (e.g., pyridine)

Click to download full resolution via product page

General synthesis of benzene-1,3-disulfonamides.

Case Study: Carbonic Anhydrase Inhibitors
A significant application of benzene-1,3-disulfonamide derivatives is in the development of

carbonic anhydrase inhibitors.[10] Carbonic anhydrases are a family of enzymes that catalyze

the rapid interconversion of carbon dioxide and water to bicarbonate and protons. Inhibitors of
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these enzymes have therapeutic applications as diuretics, anti-glaucoma agents, and anti-

cancer drugs.[11][12]

Signaling Pathway and Mechanism of Action:

Benzene-1,3-disulfonamide derivatives can act as potent inhibitors of various carbonic

anhydrase isoforms. The sulfonamide group coordinates to the zinc ion in the active site of the

enzyme, preventing the binding of the natural substrate.[10]

Carbonic Anhydrase Active Site

Inhibition

Zn²⁺

His His HisH₂O

Coordination

HCO₃⁻ + H⁺

Benzene-1,3-disulfonamide

Binds and displaces H₂O

CO₂

Hydration (Inhibited)

Click to download full resolution via product page

Inhibition of Carbonic Anhydrase.

Experimental Protocol for Carbonic Anhydrase Inhibition Assay:

An esterase assay using 4-nitrophenyl acetate as a substrate is a common method to

determine the inhibitory activity of compounds against carbonic anhydrase.
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Enzyme and Inhibitor Preparation: Prepare stock solutions of the carbonic anhydrase

isoenzyme and the test inhibitor (benzene-1,3-disulfonamide derivative) in an appropriate

buffer (e.g., Tris-HCl).

Assay Procedure: In a 96-well plate, add the enzyme solution, the inhibitor at various

concentrations, and the buffer.

Initiation of Reaction: Start the reaction by adding a solution of 4-nitrophenyl acetate.

Measurement: Monitor the increase in absorbance at 400 nm over time, which corresponds

to the formation of 4-nitrophenol.

Data Analysis: Calculate the initial reaction rates and determine the IC₅₀ value (the

concentration of inhibitor that causes 50% inhibition of the enzyme activity).

Conclusion
Benzene-1,3-disulfonyl chloride is a versatile and valuable reagent for chemical synthesis,

particularly in the realm of drug discovery and development. Its ability to readily form

sulfonamide linkages provides access to a wide array of biologically active molecules, including

potent enzyme inhibitors such as those targeting carbonic anhydrase. The detailed protocols

and data presented in this guide are intended to support researchers in the effective utilization

of this important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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